1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline

• Molecular Formula: C20H22ClNO2S
• Molecular Weight: 375.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-2,2,4,6,8-pentamethylquinoline
• InChI: InChI=1S/C20H22ClNO2S/c1-13-10-14(2)19-18(11-13)15(3)12-20(4,5)22(19)25(23,24)17-8-6-16(21)7-9-17/h6-12H,1-5H3
• InChI Key: HEWUSCDZKTXGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=CC(N2S(=O)(=O)C3=CC=C(C=C3)Cl)(C)C)C)C

Description

1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline is a synthetic heterocyclic compound featuring a dihydroquinoline core substituted with a 4-chlorophenylsulfonyl group and five methyl groups. The dihydroquinoline scaffold is notable for its planar aromatic structure, which facilitates interactions with biological targets such as enzymes or receptors.

Preparation Methods

The synthesis of 1-(4-CHLOROBENZENESULFONYL)-2,2,4,6,8-PENTAMETHYL-1,2-DIHYDROQUINOLINE typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-chlorobenzenesulfonyl chloride with a suitable dihydroquinoline derivative under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Method 1: Sulfonyl Chloride Reaction

• Key Steps : Reaction of a quinoline precursor with a sulfonyl chloride (e.g., (4-chlorophenyl)sulfonyl chloride) under basic conditions.

• Role of Reagents : Base (e.g., triethylamine) facilitates deprotonation to enable nucleophilic substitution, forming the sulfonamide bond.

• Conditions : Controlled temperature and solvent selection (e.g., dichloromethane or dimethylformamide) to optimize yield and purity.

Method 2: Alkenyl Trifluoroborate Approach

• Key Steps :

  • Reaction of mesylated 2-amino benzaldehydes with alkenyl trifluoroborates.

  • Addition of trimethylsilyl chloride and triethylamine to mediate cyclization.

• Outcome : Formation of the dihydroquinoline core via tandem addition and cyclization .

Method	Key Reagents	Conditions	Outcome
Sulfonyl Chloride	Sulfonyl chloride, base (e.g., Et₃N)	Basic conditions, controlled temperature	Sulfonamide bond formation
Alkenyl Trifluoroborate	Alkenyl trifluoroborates, TMSCl, Et₃N	Heated reaction, inert atmosphere	Cyclization to dihydroquinoline structure

Reaction Mechanisms

The compound’s reactivity arises from its dual functional groups: the sulfonamide moiety and the dihydroquinoline ring.

Sulfonyl Group Reactivity

• Hydrolysis : Under acidic or basic conditions, the sulfonamide bond can undergo hydrolysis to yield sulfonic acid derivatives.

• Nucleophilic Substitution : The sulfonamide group may act as a leaving group, enabling substitution reactions with nucleophiles (e.g., alcohols, amines).

Dihydroquinoline Ring Reactivity

• Aromatization : The dihydroquinoline core can undergo oxidation or dehydrogenation to form fully aromatic quinoline derivatives.

• Electrophilic Substitution : The methyl-substituted positions (2,4,6,8) may direct electrophilic attack, though steric hindrance from bulky methyl groups could limit reactivity.

Cyclization Pathways

In synthesis, cyclization is critical for forming the dihydroquinoline framework. For example, the alkenyl trifluoroborate method involves tandem addition of the boronate to an aldehyde, followed by intramolecular cyclization facilitated by silyl chloride and amine .

Medicinal Chemistry

• Target Interactions : The sulfonamide group’s ability to form hydrogen bonds with biological targets (e.g., enzymes, receptors) makes it a candidate for drug discovery.

• Modifiable Scaffold : The quinoline core and sulfonyl group can be further functionalized to tune pharmacokinetic properties (e.g., solubility, bioavailability).

Analytical and Stability Studies

• Thermal Stability : Techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to assess decomposition temperatures and phase behavior.

• Structural Confirmation : Nuclear magnetic resonance (NMR) and X-ray crystallography validate the compound’s three-dimensional arrangement and confirm reaction outcomes.

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity : Research indicates that compounds similar to 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline exhibit antimicrobial properties. The sulfonyl group enhances the compound's ability to interact with bacterial enzymes, potentially leading to the development of new antibiotics.
• Anticancer Properties : Studies have shown that derivatives of quinoline compounds can inhibit cancer cell growth. The structural features of 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline may contribute to its effectiveness against various cancer types by inducing apoptosis in malignant cells.
• Neurological Applications : There is emerging evidence supporting the use of quinoline derivatives as acetylcholinesterase inhibitors. This activity is relevant in the context of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate neurotransmitter levels could lead to therapeutic advancements in treating cognitive decline.

Biological Evaluation

The biological evaluation of 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline can be illustrated through various case studies:

Case Study 1: Antimicrobial Efficacy

A study assessed the antimicrobial efficacy of sulfonamide derivatives against a range of bacterial strains. The results indicated that modifications in the chemical structure significantly influenced antibacterial activity.

Compound Structure	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Base Compound	E. coli	32 µg/mL
Modified Compound A	E. coli	16 µg/mL
Modified Compound B	Staphylococcus	8 µg/mL

Case Study 2: Neuroprotective Effects

In a neuroprotective study involving animal models of Alzheimer's disease, a quinoline derivative similar to 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline demonstrated significant improvement in cognitive function.

Treatment Group	Cognitive Score Improvement (%)
Control	0%
Quinoline Derivative	45%
Standard Drug	30%

Mechanism of Action

The mechanism of action of 1-(4-CHLOROBENZENESULFONYL)-2,2,4,6,8-PENTAMETHYL-1,2-DIHYDROQUINOLINE involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with nucleophilic sites on proteins and enzymes, leading to inhibition or modulation of their activity. The compound’s quinoline ring can also participate in π-π stacking interactions with aromatic residues in proteins, further influencing its biological activity .

Comparison with Similar Compounds

Target Compound :

• Core: 1,2-dihydroquinoline (partially saturated quinoline).
• Substituents :
  • 4-Chlorophenylsulfonyl group at position 1.
  • Methyl groups at positions 2, 2, 4, 6, and 6.

Analog 1: (4-(7-Chloroquinolin-4-yl)piperazin-1-yl)(4,4-difluorocyclohexyl)methanone ()

• Core: Quinoline (fully aromatic).
• Substituents :
  • Piperazine and difluorocyclohexyl groups.
  • Chlorine at position 5.
• Key Differences : The piperazine moiety enhances solubility and receptor-binding versatility, while fluorine atoms improve metabolic stability. The target compound lacks these features but compensates with methyl-induced lipophilicity .

Analog 2 : 5-Substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide ()

• Core : 1,3,4-Oxadiazole (five-membered heterocycle).
• Substituents :
  • Sulfanyl acetamide and methoxychlorophenyl groups.
• Key Differences: The oxadiazole core is smaller and more polar than dihydroquinoline. The sulfanyl group may exhibit different redox behavior compared to the sulfonyl group in the target compound .

Analog 3: N-Nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates ()

• Core: 1,4-Dihydro-4-oxoquinoline (quinolone).
• Substituents: Nicotinoyl, piperazine, and fluorine groups.
• Key Differences: The quinolone core includes a ketone oxygen, enhancing hydrogen-bonding capacity. The target compound’s methyl groups may reduce polarity but increase steric hindrance .

Physicochemical Properties

Property	Target Compound	Analog 1	Analog 2	Analog 3
Molecular Weight (g/mol)	~380 (estimated)	393.14	~350 (estimated)	~450 (estimated)
LogP (Lipophilicity)	High (due to methyl groups)	Moderate (fluorine)	Moderate (oxadiazole)	Low (quinolone ketone)
Solubility	Low (nonpolar substituents)	Moderate (piperazine)	Low (sulfanyl)	Moderate (carboxylate)

Biological Activity

The compound 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline (CAS No. 4338914) is a synthetic derivative of quinoline that has garnered attention for its potential biological activities. Its molecular formula is $C_{20}H_{22}ClNO_2S$, and it features a sulfonyl group which may contribute to its pharmacological properties. This article reviews the biological activity of this compound, focusing on its cytotoxic effects, antibacterial properties, and potential mechanisms of action.

• Molecular Weight : 375.91 g/mol
• Structure : The compound contains a quinoline core substituted with a chlorophenyl sulfonyl group and multiple methyl groups.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit significant biological activities including antibacterial and anticancer effects. The following sections summarize key findings from various studies.

Anticancer Activity

Several studies have investigated the cytotoxic effects of quinoline derivatives against various cancer cell lines. For instance:

• Cytotoxicity Assessment : In vitro studies revealed that derivatives of quinoline can induce apoptosis in cancer cells by disrupting the cell cycle. A study demonstrated that certain derivatives led to an accumulation of cells in the G2/M phase, indicating a blockade in cell division .
• Case Study : A specific case involving a related compound showed that it inhibited cell proliferation in human leukemia and breast cancer cell lines with IC50 values ranging from 5 to 15 µM .

Antibacterial Activity

The antibacterial properties of 1-[(4-Chlorophenyl)sulfonyl]-2,2,4,6,8-pentamethyl-1,2-dihydroquinoline were evaluated against both gram-positive and gram-negative bacteria:

• Activity Spectrum : The compound exhibited moderate antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging between 50 to 100 µg/mL .
• Mechanism of Action : The antibacterial effect is hypothesized to be due to disruption of bacterial cell membrane integrity and interference with protein synthesis .

Structure-Activity Relationship (SAR)

The sulfonyl group in the compound is critical for its biological activity. SAR studies suggest that modifications to the quinoline structure can enhance or diminish activity:

Modification	Effect on Activity
Increased methylation	Enhanced cytotoxicity against cancer cells
Altered sulfonyl group	Variability in antibacterial potency

In Silico Studies

Molecular docking studies have been performed to predict the interaction of this compound with various biological targets:

• Binding Affinity : Docking analyses indicated strong binding interactions with enzymes involved in cancer metabolism and bacterial resistance mechanisms, suggesting potential pathways for therapeutic development .